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Compound of Interest

Compound Name: LP117

Cat. No.: B1675261 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of LP117, a novel small molecule with

potential applications in drug development and biomedical research. This document is intended

for researchers, scientists, and drug development professionals, offering a consolidated

resource on the compound's properties, commercial availability, and biological activities.

Compound Identification and Commercial
Availability
LP117 is chemically identified as Ethyl 2-((4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-

yl)thio)hexanoate. It is a research chemical available from various specialized suppliers.

Parameter Data Source

IUPAC Name

Ethyl 2-((4-chloro-6-(quinolin-

6-ylamino)pyrimidin-2-

yl)thio)hexanoate

[1]

CAS Number 1056468-55-3 [1]

Chemical Formula C21H23ClN4O2S [1]

Molecular Weight 430.95 g/mol [1]

Synonyms LP 117, LP-117 [1]
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Commercial Sources:

Supplier Product Number Notes

MedKoo Biosciences 525920 For research use only.[1]

MedChemExpress HY-P10938 For research use only.[2]

Note: Availability and pricing are subject to change. Please consult the suppliers' websites for

the most current information.

Biological Activity and Mechanism of Action
LP117 has been characterized as a potent and novel inhibitor of 5-Lipoxygenase (5-LO)

product synthesis, with a reported IC50 of 1.1 μM.[2][3][4][5] 5-Lipoxygenase is a key enzyme

in the metabolic pathway of arachidonic acid, leading to the production of leukotrienes, which

are inflammatory mediators.

Furthermore, LP117 has been identified as a drug-specific modulator of the ATP-binding

cassette (ABC) transporter ABCB1 (also known as P-glycoprotein or MDR1).[1][6][7][8] ABCB1

is a well-known efflux pump that contributes to multidrug resistance in cancer cells by actively

transporting a wide range of chemotherapeutic agents out of the cell.

Studies have shown that LP117 can interfere with the ABCB1-mediated transport of specific

anticancer drugs, including vincristine, vinorelbine, actinomycin D, and paclitaxel.[6][7][8]

Notably, its modulatory effect is substrate-specific, as it does not appear to affect the transport

of other ABCB1 substrates like doxorubicin, rhodamine 123, or JC-1.[6][7][8][9] This substrate-

specific modulation suggests a complex interaction with the transporter, which may offer a

novel therapeutic strategy to overcome multidrug resistance in certain cancer types.

The following diagram illustrates the proposed signaling pathways affected by LP117.
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concentrations of chemotherapy agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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